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Compound of Interest

Compound Name: Tert-butyl acetoacetate

Cat. No.: B046372

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of tert-butyl
acetoacetate (TBAA), a versatile organic compound utilized as an intermediate in the
synthesis of pharmaceuticals, agrochemicals, and various other organic chemicals.[1][2] The
data presented herein is curated from scientific literature and supplier safety data sheets to
ensure accuracy and relevance for laboratory and industrial applications.

Core Physical and Chemical Data

Tert-butyl acetoacetate is a clear, colorless to slightly yellow liquid.[3][4][5] While some
sources describe it as odorless, others characterize it as having a pleasant, fruity odor.[1][3][4]
It is stable under normal storage conditions but should be kept away from strong oxidizing
agents and strong bases.[3]

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of tert-butyl
acetoacetate. Data has been aggregated from multiple sources to provide a comprehensive
range of reported values.
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Property Value Conditions
Molecular Weight 158.19 - 158.20 g/mol
Melting Point -38 °C
Boiling Point 174 - 190 °C At standard pressure (1013
hPa)[3][4]
71-72°C At reduced pressure (11
mmHg)[4][5][6]
Density 0.954 - 0.970 g/mL At 20-25 °C[3][4][6][7]
Refractive Index (n_D) 1.419 -1.421 At 20 °C[4][6][7]
Flash Point 60.56 - 76 °C Closed cup[3][4][8]
Vapor Pressure 79.32 Pa (0.749 Torr) At 25 °C[3][4][6]
Water Solubility 8.6-9.0g/L At 20 °C[3]
Partition Coefficient (Log Kow)  1.41 +0.33
pH 5.7 At 9 g/L solution at 20 °C[3]
Auto-ignition Temperature 390 °C (734 °F) [319]

Experimental Protocols

The determination of the physical properties listed above follows standardized laboratory
procedures. Below are detailed methodologies for key experiments.

1. Determination of Density (Liquid)

The density of a liquid is its mass per unit volume. A common and straightforward method
involves the use of a graduated cylinder and an electronic balance.[10][11]

e Apparatus:
o Electronic balance (precision of at least 0.01 g)

o Graduated cylinder (e.g., 25 mL or 50 mL)
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o Thermometer

o Methodology:
o Ensure the graduated cylinder is clean and completely dry.

o Place the empty graduated cylinder on the electronic balance and tare the mass to zero. If
taring is not possible, record the mass of the empty cylinder (m_cylinder).[12]

o Carefully pour a specific volume of tert-butyl acetoacetate into the graduated cylinder
(e.g., 20 mL). Read the volume (V) from the bottom of the meniscus with your eye level to
the liquid surface to avoid parallax error.[10][12]

o Place the graduated cylinder containing the liquid back onto the balance and record the
total mass (m_total).

o If the balance was not tared, calculate the mass of the liquid (m_liquid) by subtracting the
mass of the empty cylinder: m_liquid = m_total - m_cylinder.[10]

o Record the temperature of the liquid, as density is temperature-dependent.
o Calculate the density (p) using the formula: p = m_liquid / V.[12]

o Repeat the measurement at least two more times and calculate the average density to
improve accuracy.[10]

2. Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a fundamental property used for substance identification and purity assessment.
The Abbe refractometer is a standard instrument for this measurement.[13]

e Apparatus:
o Abbe refractometer

o Constant temperature water bath/circulator
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o Dropper or pipette

o Lint-free tissue and a suitable solvent (e.g., ethanol or acetone)

o Methodology:

o Turn on the refractometer and the light source. If temperature control is required (e.g., for
measurement at 20°C), connect the instrument to a circulating water bath set to the
desired temperature and allow the prisms to equilibrate.

o Clean the surfaces of the illuminating and refracting prisms using a soft, lint-free tissue
and a volatile solvent. Allow the solvent to evaporate completely.

o Using a clean dropper, place 2-3 drops of tert-butyl acetoacetate onto the surface of the
lower prism.

o Close the prisms together firmly. The liquid should spread evenly to form a thin film.

o While looking through the eyepiece, turn the coarse adjustment knob until the light and
dark fields become visible in the crosshairs.

o Sharpen the borderline between the light and dark fields by adjusting the chromaticity
screw (compensator).

o Precisely align the borderline with the center of the crosshairs using the fine adjustment
knob.

o Read the refractive index value from the instrument's scale.

o Clean the prisms thoroughly after the measurement. Perform multiple readings and
average the results for precision.

Logical Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive assessment of the
physical properties of a chemical substance like tert-butyl acetoacetate.
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Workflow for Physical Property Assessment of a Chemical Substance
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Workflow for assessing the physical properties of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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